Cas no 526-78-3 (2,3-dibromosuccinic acid)

• Product Name: 2,3-dibromosuccinic acid
• CAS No: 526-78-3
• MF: C₄H₄Br₂O₄
• MW: 275.880160331726
• MDL: MFCD00004209
• CID: 38016
• PubChem ID: 24880895
• Update Time: 2025-11-05

2,3-dibromosuccinic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromosuccinic acid
• Dibromosuccinicacid
• 2,3-Dibromosucinic Acid
• 1-Naphthoic Acid
• 2.3-Dibromosuccinicacid
• meso-2,3-Dibromosuccinic acid
• 2,3-Dibromosuccinicacid
• EINECS 208-396-9
• A829201
• UNII-SQ732R1YH1
• A868878
• 2,3-dibromo-butanedioic acid
• Butanedioic acid, 2,3-dibromo-
• 608-35-5
• 2,3-Dibromosuccinic acid #
• EN300-18035
• CS-0137362
• STR05430
• FT-0628240
• CHEMBL1974768
• NSC203337
• 2,3-bis(bromanyl)butanedioic acid
• HY-133681A
• 4-(pyridin-2-yl)butanoicacid
• FT-0609531
• NSC 1904
• 526-78-3
• Succinic acid, 2,3-dibromo-
• MFCD00004209
• NCI60_001711
• E70301
• InChI=1/C4H4Br2O4/c5-1(3(7)8)2(6)4(9)10/h1-2H,(H,7,8)(H,9,10
• AKOS004903747
• DTXSID00862120
• NCIOpen2_006733
• .alpha.,.beta.-Dibromosuccinic acid
• sym.-Dibromosuccinic acid
• NSC100886
• Succinic acid,3-dibromo-
• NSC-203337
• Butanedioic acid, 2,3-dibromo-, (R*,S*)-
• NSC-1904
• SCHEMBL337864
• NS00042444
• 2,3-dibromobutanedioic acid
• SQ732R1YH1
• NSC1904
• 2.3-Dibromosuccinic acid
• 2,3-Dibromosuccinic acid, 98%
• Butanedioic acid,3-dibromo-
• AI3-07663
• BBL001759
• DB-052165
• 1114-00-7
• STK331807
• DB-053719
• Succinic acid, 2,3-dibromo-(8CI)
• alpha, alpha'Dibromosuccinic acid
• Succinic acid, 2,3dibromo (8CI)
• NSC-119053
• Butanedioic acid, 2,3dibromo
• 2,3-DIBROMOSUCCINIC ACID [MI]
• 2,3Dibromobutanedioic acid
• Succinic acid, 2,3dibromo
• DTXCID10810930
• sym.Dibromosuccinic acid
• 208-396-9
• alpha,beta-Dibromosuccinic acid
• AAA52678

• MDL： MFCD00004209
• Inchi： 1S/C4H4Br2O4/c5-1(3(7)8)2(6)4(9)10/h1-2H,(H,7,8)(H,9,10)
• InChI Key： FJWGRXKOBIVTFA-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C(C(=O)O)Br

Computed Properties

• Exact Mass: 273.84800
• Monoisotopic Mass: 273.848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: No data available
• Density: 2.2950 (rough estimate)
• Melting Point: 274 °C (subl.)
• Boiling Point: 262.4 °C at 760 mmHg
• Flash Point: 112.5 °C
• Refractive Index: 1.4840 (estimate)
• PSA: 74.60000
• LogP: 0.68260
• Merck: 13,3054

2,3-dibromosuccinic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39-S45
• Packing Group：III
• Hazard Level：8
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2,3-dibromosuccinic acid

Recent Advances in the Study of 2,3-Dibromosuccinic Acid (CAS: 526-78-3) in Chemical Biology and Pharmaceutical Research

2,3-Dibromosuccinic acid (CAS: 526-78-3) is a brominated derivative of succinic acid that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in organic synthesis and has been explored for its potential in drug development, enzyme inhibition, and material science. The unique reactivity of its bromine atoms makes it a valuable building block for the synthesis of more complex molecules. Recent studies have shed light on its mechanism of action, pharmacokinetics, and therapeutic potential, positioning it as a compound of interest for further investigation.

One of the most notable advancements in the study of 2,3-dibromosuccinic acid is its role as a precursor in the synthesis of bioactive molecules. Researchers have successfully utilized this compound to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting malate dehydrogenase, an enzyme critical in the Krebs cycle. The study highlighted the compound's ability to bind to the active site of the enzyme, thereby disrupting its function. This finding opens new avenues for the development of metabolic disorder treatments.

In addition to its enzymatic inhibition properties, 2,3-dibromosuccinic acid has been investigated for its potential in anticancer therapy. A recent preclinical study explored its cytotoxic effects on various cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis through the generation of reactive oxygen species (ROS) and mitochondrial dysfunction. These findings were corroborated by in vivo experiments, where tumor growth inhibition was observed in mouse models. The study, published in Cancer Research, suggests that 2,3-dibromosuccinic acid could serve as a lead compound for the development of new anticancer agents.

Another area of interest is the compound's application in material science, particularly in the development of biodegradable polymers. Researchers have leveraged its bromine atoms to create cross-linked polymers with enhanced mechanical properties and biodegradability. A 2022 study in Polymer Chemistry detailed the synthesis of a novel polymer using 2,3-dibromosuccinic acid as a cross-linking agent. The resulting material exhibited improved thermal stability and elasticity, making it suitable for medical implants and drug delivery systems. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the widespread adoption of 2,3-dibromosuccinic acid. Issues such as its solubility, stability under physiological conditions, and potential toxicity need to be addressed. Recent efforts have focused on derivatization strategies to enhance its bioavailability and reduce off-target effects. For example, a 2023 study proposed the synthesis of prodrugs that release the active compound selectively in target tissues. Such innovations are critical for translating laboratory findings into clinically viable therapies.

In conclusion, 2,3-dibromosuccinic acid (CAS: 526-78-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from enzyme inhibition to anticancer therapy and material science—highlight its potential as a multifunctional agent. Ongoing research aims to overcome existing limitations and unlock its full therapeutic and industrial potential. As the scientific community delves deeper into its properties and mechanisms, this compound is poised to play a pivotal role in advancing both medicine and materials science.